Cas no 1233955-62-8 (4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine)

• Product Name: 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine
• CAS No: 1233955-62-8
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 4788466
• Update Time: 2025-05-20

4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine

• Inchi： 1S/C13H17FN2O3/c1-15-6-4-10(5-7-15)9-19-13-3-2-11(14)8-12(13)16(17)18/h2-3,8,10H,4-7,9H2,1H3
• InChI Key： BKFDNHMLPPTHAS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OCC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.6
• Topological Polar Surface Area: 58.3

Additional information on 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine

Introduction to 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine (CAS No. 1233955-62-8)

4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine, with the CAS number 1233955-62-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted nitrophenyl group and a methylated piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorine atom in the 4-fluoro-2-nitrophenyl moiety imparts unique electronic and steric properties to the molecule, which can influence its binding affinity to specific biological targets. The nitro group, known for its strong electron-withdrawing effect, can modulate the compound's reactivity and stability. The methylated piperidine ring, on the other hand, enhances the lipophilicity and bioavailability of the molecule, making it a promising candidate for drug development.

Recent studies have explored the potential of 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been found to modulate certain neurotransmitter systems, which could be beneficial in managing symptoms associated with these conditions.

In the realm of oncology, 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, key processes in cancer progression. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

Beyond its therapeutic applications, 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine has also been investigated for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for studying protein-ligand interactions and elucidating the mechanisms of action of other compounds. This can provide valuable insights into disease pathways and aid in the rational design of new drugs.

The synthesis of 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine involves several steps, including the preparation of intermediate compounds and their subsequent coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial purposes. These methods often involve green chemistry principles to minimize environmental impact and ensure sustainability.

In conclusion, 4-[(4-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine (CAS No. 1233955-62-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.